Cas no 65942-09-8 ( )

• Product Name: &nbsp
• CAS No: 65942-09-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 962838
• PubChem ID: 288640
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC149921
• BICYCLO(2.2.2)OCTANE-2,3-DIMETHANOL
• DTXSID50984427
• NSC149918
• NSC-149921
• (Bicyclo[2.2.2]octane-2,3-diyl)dimethanol
• 65942-09-8
• SCHEMBL9904072
• NSC-149914
• AKOS024322422
• NSC149914
• 65942-08-7
• NSC-149918
•  

• Inchi： 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
• InChI Key： CPIZOXNOIVZVGA-UHFFFAOYSA-N
• SMILES： OCC1C(CO)C2CCC1CC2

Computed Properties

• Exact Mass: 170.131
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 315°Cat760mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.503